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N-allyl-N-isopropylamine
Compound Name:

hydrobromide
CAS No.: 99726-37-1
Cat. No.: B3176509
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Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Chemical Profiling

N-allyl-N-isopropylamine is a highly versatile secondary amine featuring a terminal olefin,
making it a privileged bifunctional building block in modern organic synthesis. While the free
base (CAS: 35000-22-7) can be synthesized via a highly atom-economical "borrowing
hydrogen" N-alkylation of isopropylamine with allyl alcohol[1], it suffers from high volatility
(Boiling Point: 96—-97 °C)[2] and susceptibility to atmospheric oxidation.

For pharmaceutical manufacturing and bench-scale drug discovery, the hydrobromide salt, N-
allyl-N-isopropylamine hydrobromide (CAS: 99726-37-1), is the preferred reagent[3]. The
HBr salt is a bench-stable, non-volatile solid that allows for precise stoichiometric control
without the need for a glovebox or specialized handling, ensuring high reproducibility in library
generation.
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This application note details the utilization of this building block in the synthesis of complex
nitrogen-containing heterocycles, specifically focusing on its conversion into N-alkyl-N-allyl
amides and subsequent Ring-Closing Metathesis (RCM) to yield pyrrolidinone
pharmacophores.

Application 1: Synthesis of N-Alkyl-N-Allyl Amides
via Acylation

The secondary amine moiety of N-allyl-N-isopropylamine is sterically hindered by the isopropyl
group but remains highly nucleophilic once liberated from its hydrobromide salt. In situ free-
basing with N,N-Diisopropylethylamine (DIPEA) is employed to prevent premature degradation.

Causality & Logic: DIPEA is specifically chosen over triethylamine (Et3N) because its own
steric bulk prevents it from competing with the liberated secondary amine for the electrophile
(e.g., acryloyl chloride). Quenching the reaction with saturated aqueous NHa4Cl is critical; it
neutralizes excess base and hydrolyzes unreacted acyl chloride without risking the base-
catalyzed hydrolysis of the newly formed amide bond.

Weighing Neutralization Electrophile Addition Aqueous Workup Purification
Handle HBr salt DCM + DIPEA Dropwise at 0 °C NH4CI Quench Silica Gel Column
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Step-by-step experimental workflow for the in situ free-basing and amidation protocol.

Protocol 1: In Situ Free-Basing and Amidation

Objective: Synthesize N-allyl-N-isopropylacrylamide (Diene Intermediate).

e Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar,
add N-allyl-N-isopropylamine hydrobromide (1.00 g, 5.55 mmol).

e Solubilization & Neutralization: Suspend the salt in anhydrous Dichloromethane (DCM, 20
mL). Add DIPEA (2.42 mL, 13.8 mmol, 2.5 eq.). Stir at room temperature for 15 minutes until
a homogeneous solution is achieved, indicating complete free-basing.
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» Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve
acryloyl chloride (0.50 mL, 6.10 mmol, 1.1 eq.) in 5 mL of anhydrous DCM and add dropwise
over 10 minutes to manage the exothermic amide bond formation.

» Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room
temperature. Stir for 2 hours. Monitor via TLC (Hexanes:EtOAc 3:1); the diene product will
stain readily with KMnOQOa.

e Quench & Workup: Quench the reaction by adding 20 mL of saturated aqueous NHaCl.
Extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with
brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

« Purification: Purify via flash column chromatography (silica gel, gradient 5-20% EtOAc in
Hexanes) to yield the diene intermediate.

Table 1: Optimization of Amidation Conditions
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Mechanistic
Base (Eq.) Solvent Temp (°C) Time (h) Yield (%) Observatio
n

Competitive
acylation of
Et3N

observed.

Et3N (2.5) DCM 0to RT 4 68

Clean
conversion;
steric

DIPEA (2.5) DCM Oto RT 2 92 hindrance of
DIPEA
prevents side

reactions.

Poor initial
solubility of
the HBr salt;
K2CO03 (3.0) DMF RT 12 45 )
sluggish
reaction

kinetics.

Application 2: Ring-Closing Metathesis (RCM) for
Lactam Generation

The resulting N-allyl-N-isopropylacrylamide is an ideal diene precursor for ruthenium-catalyzed
Ring-Closing Metathesis (RCM)[4]. This transformation yields 1-isopropyl-1,5-dihydro-2H-
pyrrol-2-one, a highly functionalized unsaturated y-lactam. This core is a privileged scaffold in
medicinal chemistry, frequently utilized in the design of racetam-type nootropics and E3 ligase
ligands for Targeted Protein Degradation (PROTACS).

Causality & Logic: Grubbs 2nd Generation (Grubbs 1) catalyst is strictly required for this
transformation over the 1st Generation variant. The amide carbonyl oxygen can coordinate to
the ruthenium center, which often stalls less active catalysts. The N-heterocyclic carbene
(NHC) ligand on Grubbs Il provides the necessary electron density and stability to overcome
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this chelation and drive the ethylene extrusion[4]. Furthermore, the reaction must be run at high
dilution (~0.1 M) to favor intramolecular cyclization over intermolecular cross-metathesis
(oligomerization).
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Mechanistic pathway from N-allyl-N-isopropylamine HBr to a pyrrolidinone pharmacophore via
RCM.

Protocol 2: Ruthenium-Catalyzed RCM
Objective: Synthesize 1-isopropyl-1,5-dihydro-2H-pyrrol-2-one.

¢ Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve N-allyl-N-
isopropylacrylamide (500 mg, 3.26 mmol) in anhydrous, degassed Toluene (32 mL, ~0.1 M
concentration).
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o Catalyst Addition: Add Grubbs 2nd Generation Catalyst (138 mg, 0.16 mmol, 5 mol%). The
solution will turn a characteristic deep red/brown.

o Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 4 hours. The
elevated temperature facilitates the dissociation of the phosphine ligand from the pre-
catalyst, initiating the catalytic cycle.

e Quench: Cool the reaction to room temperature. Add ethyl vinyl ether (1.5 mL, ~50 eq.
relative to catalyst) and stir for 30 minutes. Self-Validating Step: Ethyl vinyl ether reacts with
the active ruthenium carbene to form a stable, catalytically inactive Fischer carbene,
decisively preventing double-bond isomerization during subsequent workup.

 Purification: Concentrate the mixture in vacuo. Purify the dark residue directly via flash
chromatography (silica gel, 20-50% EtOAc in Hexanes) to isolate the pure lactam.

ble 2: RCM Catal | Condition < .

Catalyst Concentration Conversion
Solvent Temp (°C)
(mol%) (M) (%)
Grubbs | (5%) DCM 0.1 40 < 20%
Grubbs 1l (1%) DCM 0.1 40 65%
Grubbs Il (5%) Toluene 0.1 80 > 98%
70% (Oligomers
Grubbs Il (5%) Toluene 0.5 80
formed)
References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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